Cas no 957062-59-8 (4-(4-Fluoro-2-nitrophenoxy)phenylboronic acid)

4-(4-Fluoro-2-nitrophenoxy)phenylboronic acid structure
957062-59-8 structure
Product Name:4-(4-Fluoro-2-nitrophenoxy)phenylboronic acid
CAS No:957062-59-8
MF:C12H9BFNO5
MW:277.012966871262
MDL:MFCD09800895
CID:802742
PubChem ID:45933774
Update Time:2025-04-19

4-(4-Fluoro-2-nitrophenoxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (4-(4-Fluoro-2-nitrophenoxy)phenyl)boronic acid
    • [4-(4-fluoro-2-nitrophenoxy)phenyl]boronic acid
    • 4-(4-Fluoro-2-nitrophenoxy)phenylboronic acid
    • Boronic acid,B-[4-(4-fluoro-2-nitrophenoxy)phenyl]-
    • SCHEMBL2559852
    • CS-0174604
    • AKOS015853538
    • (4-(4-Fluoro-2-nitrophenoxy)phenyl)boronicacid
    • 4-Boronophenyl 4-fluoro-2-nitrophenyl ether
    • MFCD09800895
    • BS-29873
    • 4-(4-Fluoro-2-nitrophenoxy)benzeneboronic acid
    • DTXSID70672915
    • 957062-59-8
    • MDL: MFCD09800895
    • Inchi: 1S/C12H9BFNO5/c14-9-3-6-12(11(7-9)15(18)19)20-10-4-1-8(2-5-10)13(16)17/h1-7,16-17H
    • InChI Key: SAOPFWUHFIYTSV-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C=1)[N+](=O)[O-])OC1C=CC(B(O)O)=CC=1

Computed Properties

  • Exact Mass: 277.05600
  • Monoisotopic Mass: 277.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.5A^2

Experimental Properties

  • Color/Form: No data available
  • Density: 1.5±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 432.7±55.0 °C at 760 mmHg
  • Flash Point: 215.5±31.5 °C
  • PSA: 95.51000
  • LogP: 1.72920
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(4-Fluoro-2-nitrophenoxy)phenylboronic acid Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

4-(4-Fluoro-2-nitrophenoxy)phenylboronic acid Pricemore >>

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